Cas no 1805342-90-8 (Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805342-90-8
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4809879
• Update Time: 2025-06-15

Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)7-6(8(11)12)4(3-13)2-5(10)14-7/h2,8H,1H3
• InChI Key： HCIJNJLDQLENSV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805342-90-8): An Overview

Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805342-90-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate is particularly noteworthy. It consists of a pyridine ring substituted with a bromo group at the 6-position, a cyano group at the 4-position, and a difluoromethyl group at the 3-position. The methyl ester group is attached to the pyridine ring at the 2-position. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various research applications.

One of the key aspects of Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate is its synthetic accessibility. Recent advancements in organic synthesis have led to the development of efficient and scalable methods for its preparation. For instance, a notable synthetic route involves the sequential functionalization of a pyridine derivative through bromination, cyano substitution, and difluoromethylation steps. The final step involves esterification to form the methyl ester group. These synthetic strategies not only enhance the yield and purity of the compound but also facilitate its large-scale production for further studies.

In terms of chemical properties, Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate exhibits remarkable stability under various conditions. Its solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions and analytical techniques. Additionally, the presence of multiple functional groups provides opportunities for further derivatization and modification, enabling researchers to explore a wide range of structural analogs.

The biological activity of Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has been a focal point of recent research efforts. Studies have shown that this compound possesses potent inhibitory activity against specific enzymes and receptors, making it a promising lead compound for drug discovery. For example, it has been reported to exhibit significant inhibition against certain kinases involved in cancer cell proliferation and signal transduction pathways. These findings underscore its potential as a therapeutic agent for treating various diseases.

Furthermore, the pharmacokinetic properties of Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate have been extensively investigated. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for in vivo applications. The compound's ability to cross biological membranes and reach target tissues efficiently is particularly advantageous for drug delivery systems.

In addition to its therapeutic potential, Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been explored as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure and predictable behavior make it an ideal candidate for use in these applications, facilitating the identification and optimization of novel drug candidates.

The environmental impact of Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been considered in recent studies. Research indicates that proper handling and disposal practices can minimize any potential environmental risks associated with its use. This aligns with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

In conclusion, Methyl 6-bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805342-90-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, chemical stability, biological activity, pharmacokinetic properties, and environmental considerations make it an important molecule for further investigation and development. As research continues to advance in this field, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.